molecular formula C14H16ClNO2 B5011053 3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile

3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile

Cat. No. B5011053
M. Wt: 265.73 g/mol
InChI Key: REZAHFULSUXDRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical structure and properties, which make it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile is not fully understood. However, it is believed to exert its effects by inhibiting various signaling pathways involved in cancer cell growth and proliferation. It may also act as an antioxidant and anti-inflammatory agent by scavenging free radicals and reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress tumor growth. It has also been found to reduce inflammation and oxidative stress in various animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile in lab experiments is its relatively low toxicity. However, its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile. One area of interest is its potential as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress-related disorders. Another direction is the development of new synthetic methods and analogs of this compound to improve its efficacy and reduce potential side effects. Additionally, further studies are needed to fully elucidate its mechanism of action and potential interactions with other drugs.

Synthesis Methods

The synthesis of 3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile can be achieved through several methods, including the reaction of 3-chloro-5-ethoxy-4-hydroxybenzonitrile with 3-methyl-2-buten-1-ol in the presence of a base. Another method involves the reaction of 3-chloro-5-ethoxy-4-nitrobenzonitrile with 3-methyl-2-buten-1-ol in the presence of a reducing agent.

Scientific Research Applications

3-chloro-5-ethoxy-4-[(3-methyl-2-buten-1-yl)oxy]benzonitrile has been extensively studied for its potential applications in the field of medicine. This compound has been shown to exhibit anticancer properties, as it can inhibit the growth and proliferation of cancer cells. Additionally, it has been found to possess anti-inflammatory and antioxidant activities, which make it a promising candidate for the treatment of various diseases.

properties

IUPAC Name

3-chloro-5-ethoxy-4-(3-methylbut-2-enoxy)benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H16ClNO2/c1-4-17-13-8-11(9-16)7-12(15)14(13)18-6-5-10(2)3/h5,7-8H,4,6H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

REZAHFULSUXDRX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C(=CC(=C1)C#N)Cl)OCC=C(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.